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Compound of Interest

Compound Name: Rauvotetraphylline A

Cat. No.: B15588983 Get Quote

Rauvotetraphylline A: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Rauvotetraphylline A is a monoterpenoid indole alkaloid isolated from the aerial parts of

Rauvolfia tetraphylla, a plant belonging to the Apocynaceae family. This family of plants is a

rich source of structurally diverse and biologically active alkaloids, many of which have found

applications in traditional and modern medicine. Rauvotetraphylline A belongs to the

sarpagine class of indole alkaloids, which are characterized by a complex pentacyclic ring

system. This technical guide provides a detailed overview of the chemical structure,

physicochemical properties, isolation, and biological activities of Rauvotetraphylline A, based

on available scientific literature.

Chemical Structure and Properties
Rauvotetraphylline A possesses a unique and complex molecular architecture. Its structure

was elucidated through extensive spectroscopic analysis, including High-Resolution

Electrospray Ionization Mass Spectrometry (HRESIMS), and one- and two-dimensional Nuclear

Magnetic Resonance (NMR) spectroscopy.

Table 1: Physicochemical and Spectroscopic Properties of Rauvotetraphylline A
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Property Value Reference

Molecular Formula C₂₀H₂₆N₂O₃ [1]

Molecular Weight 342.43 g/mol [1]

Appearance Amorphous powder [1]

HRESIMS (m/z)
[M+H]⁺ 343.2024 (calcd. for

C₂₀H₂₇N₂O₃, 343.2021)
[1]

UV (MeOH) λₘₐₓ (log ε) 211 (4.35), 275 (3.80) nm [1]

IR (KBr) νₘₐₓ
3407, 2925, 1630, 1468, 1235,

1035 cm⁻¹
[1]

Table 2: ¹H NMR Spectroscopic Data for Rauvotetraphylline A (500 MHz, CDCl₃)
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Position δ ppm Multiplicity (J in Hz)

3 3.85 m

5 3.25 m

6α 2.10 m

6β 2.65 m

9 6.82 d (2.0)

10 6.62 dd (8.5, 2.0)

12 7.11 d (8.5)

14α 1.95 m

14β 2.30 m

15 2.55 m

16 2.90 m

17α 1.50 m

17β 1.75 m

18 1.16 d (6.3)

19 5.51 q (6.3)

21α 4.10 d (12.0)

21β 4.25 d (12.0)

N(4)-Me 2.45 s

Table 3: ¹³C NMR Spectroscopic Data for Rauvotetraphylline A (125 MHz, CDCl₃)
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Position δ ppm

2 135.5

3 58.9

5 52.1

6 21.5

7 108.9

8 128.1

9 110.1

10 118.9

11 149.8

12 122.5

13 145.2

15 35.1

16 60.2

17 30.5

18 12.5

19 125.8

20 135.1

21 65.8

N(4)-Me 42.3

Experimental Protocols
Isolation and Purification of Rauvotetraphylline A
The following protocol is a summary of the method described by Gao et al. (2012) for the

isolation of Rauvotetraphylline A from the aerial parts of Rauvolfia tetraphylla.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15588983?utm_src=pdf-body
https://www.benchchem.com/product/b15588983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Air-dried, powdered aerial parts of 
Rauvolfia tetraphylla (9.5 kg)

Extraction with 95% EtOH (3 x 20 L) at room temperature

Concentration of the extract under reduced pressure

Suspension in H₂O and partition with EtOAc

Extraction of EtOAc fraction with 2% HCl

Basification of acidic aqueous layer with NH₃·H₂O to pH 9-10

Extraction with CHCl₃ to yield total alkaloids (80 g)

Silica gel column chromatography (CHCl₃-MeOH gradient)

Collection of fractions (Fr. 1-8)

Fr. 5 (10 g) subjected to Sephadex LH-20 (CHCl₃-MeOH, 1:1)

Fr. 5

Further purification by RP-18 silica gel column (MeOH-H₂O gradient)

Preparative HPLC (MeOH-H₂O)

Rauvotetraphylline A (1, 3.5 mg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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